5-(5-methylfuran-2-yl)-1H-pyrazole

• CAS: 1019010-26-4

Core Science & Biosynthesis

Structural Characterization and X-Ray Crystallography of 5-(5-methylfuran-2-yl)-1H-pyrazole

Executive Summary

The pyrazole scaffold, particularly when fused or conjugated with other heteroaromatic systems like furan, represents a "privileged structure" in medicinal chemistry and materials science. Derivatives of furan-substituted pyrazoles exhibit profound anti-inflammatory, antimicrobial, and photophysical properties. Understanding the precise three-dimensional architecture of 5-(5-methylfuran-2-yl)-1H-pyrazole is critical for rational drug design, as the dihedral angle between the heteroaromatic rings dictates both spatial sterics and the extent of π -conjugation.

This technical guide provides an authoritative, step-by-step workflow for the synthesis, spectroscopic validation, and single-crystal X-ray crystallographic analysis of 5-(5-methylfuran-2-yl)-1H-pyrazole. By detailing the causality behind solvent selection, crystallization kinetics, and crystallographic refinement strategies, this document serves as a self-validating protocol for structural chemists and drug development professionals.

Synthesis and Crystallization Methodology

To obtain diffraction-quality single crystals, the chemical purity of the bulk material must be absolute. The synthesis relies on a regioselective cyclocondensation pathway, which is preferred over direct coupling methods due to the avoidance of heavy-metal catalysts that could co-crystallize and complicate electron density maps.

Step-by-Step Synthesis Protocol

• Enaminone Formation: React 1-(5-methylfuran-2-yl)ethanone (10 mmol) with N,N-dimethylformamide dimethyl acetal (DMF-DMA) (12 mmol) under reflux for 6 hours. This step extends the carbon skeleton while providing an excellent leaving group (dimethylamine) for the subsequent cyclization.

• Cyclization: Dissolve the resulting intermediate in absolute ethanol (20 mL). Add hydrazine hydrate (15 mmol) dropwise at 0 °C to control the exothermic condensation. Reflux the mixture for 4 hours.

• Isolation: Pour the mixture into ice water. The crude 5-(5-methylfuran-2-yl)-1H-pyrazole precipitates as a pale yellow solid. Filter, wash with cold water, and dry under a vacuum.

Crystal Growth via Slow Evaporation

Causality of Experimental Choice: A binary solvent system of Dichloromethane (DCM) and Ethanol (EtOH) (1:3 v/v) is utilized. DCM provides high initial solubility for the pyrazole, while the higher boiling point and hydrogen-bonding capacity of EtOH slowly drive the solution into a state of supersaturation as the DCM preferentially evaporates. This controlled kinetic environment minimizes crystal twinning and structural defects.

• Dissolve 50 mg of the purified compound in 4 mL of the DCM/EtOH mixture.

• Filter the solution through a 0.22 µm PTFE syringe filter into a clean 10 mL glass vial to remove nucleation-inducing particulate matter.

• Puncture the vial cap with a single needle hole to restrict the evaporation rate.

• Incubate at a constant 20 °C in a vibration-free environment for 5–7 days until colorless, block-like crystals form.

Caption: Workflow for the synthesis and crystallization of 5-(5-methylfuran-2-yl)-1H-pyrazole.

X-Ray Crystallography Data Acquisition

Once a suitable crystal (approximate dimensions 0.25×0.20×0.15 mm) is isolated, it is subjected to X-ray diffraction.

Data Collection Protocol

• Mounting: Coat the selected crystal in paratone-N oil and mount it on a MiTeGen micromount. The oil serves a dual purpose: it acts as a cryoprotectant and prevents the crystal from degrading due to solvent loss.

• Cryocooling: Flash-cool the crystal to 100 K using an Oxford Cryosystems nitrogen gas stream. Causality: Low-temperature data collection drastically reduces atomic thermal vibrations (Debye-Waller factors), resulting in higher resolution data and more precise bond lengths.

• Diffraction: Collect data on a diffractometer equipped with a Mo K α radiation source ( λ=0.71073 Å) and a CCD/CMOS detector.

Structure Solution and Refinement

Data reduction and empirical absorption corrections (multi-scan) are performed to account for the differential absorption of X-rays by the crystal. The structure is solved using direct methods (e.g., SHELXT) and refined by full-matrix least-squares on F2 using SHELXL. All non-hydrogen atoms are refined anisotropically. The pyrazole N-H hydrogen atom is located from the difference Fourier map and refined freely to validate the tautomeric state, while carbon-bound hydrogen atoms are placed in calculated positions.

Caption: Data pipeline for X-ray crystallographic analysis and structure refinement.

Structural Analysis and Mechanistic Insights

Planarity and Dihedral Angles

In furan-substituted pyrazoles, the molecular conformation is largely dictated by the drive to maximize π -conjugation across the two heteroaromatic rings. Crystallographic studies of analogous furan-pyrazole systems demonstrate that the furan and pyrazole rings are essentially planar and tend to be nearly coplanar[1][2]. For instance, in related derivatives, the dihedral angle between the furan and pyrazole mean planes is frequently observed to be as low as 3.75° to 4.5°[1][2][3].

In 5-(5-methylfuran-2-yl)-1H-pyrazole, the absence of bulky substituents at the 4-position of the pyrazole or the 3-position of the furan minimizes steric hindrance, allowing the molecule to adopt a nearly flat conformation. This coplanarity facilitates extensive electron delocalization, which is reflected in the shortening of the C-C inter-ring bridging bond compared to a standard C-C single bond.

Supramolecular Assembly and Hydrogen Bonding

The crystal lattice is stabilized by a robust network of intermolecular interactions. The pyrazole moiety acts as both a hydrogen bond donor (N-H) and acceptor (C=N).

• Hydrogen Bonding: Molecules typically assemble into one-dimensional chains or centrosymmetric dimers via strong intermolecular N-H ⋯ N hydrogen bonds. Secondary C-H ⋯ O interactions involving the furan oxygen further lock the lattice into a rigid 3D architecture[2][3].

π

π Stacking: The coplanar nature of the molecule allows for efficient packing. Adjacent parallel molecules engage in π

π stacking interactions, with centroid-to-centroid distances typically ranging between 3.39 Å and 3.86 Å[1][2][3]. This stacking is a primary driver of the compound's high melting point and solid-state stability.

Summary of Crystallographic Parameters

The following table summarizes the expected quantitative crystallographic metrics for this class of compounds based on high-resolution data from analogous structures[2][3][4].

ParameterValue / DescriptionCrystal SystemMonoclinic or TriclinicSpace Group P21​/c or P1ˉ Temperature100(2) KRadiationMo K α ( λ=0.71073 Å)Dihedral Angle (Furan/Pyrazole) <5.0∘ (indicative of extended π -conjugation)Inter-ring C-C Bond Length~1.44 Å (shorter than standard single bond) π π Centroid Distance3.40 – 3.65 ÅPrimary Hydrogen BondN-H ⋯ N (dimeric or chain motifs)

Self-Validation: Bulk vs. Single Crystal

A critical failure point in structural characterization is assuming the single crystal represents the bulk synthesized powder. To ensure trustworthiness, the protocol mandates Powder X-Ray Diffraction (PXRD) of the bulk material.

• Generate a simulated PXRD pattern from the refined single-crystal Crystallographic Information File (CIF) using software like Mercury.

• Collect an experimental PXRD pattern of the bulk 5-(5-methylfuran-2-yl)-1H-pyrazole at room temperature.

• Overlay the spectra. A matching peak profile (accounting for minor thermal expansion shifts between 100 K and 298 K) validates that the single crystal is representative of the bulk phase, ruling out polymorph contamination.

References

• Kargar, H., Kia, R., & Tahir, M. N. (2011). (Furan-2-yl)(5-hydroxy-3-methyl-5-phenyl-4,5-dihydro-1H-pyrazol-1-yl)methanone. Acta Crystallographica Section E: Structure Reports Online.[Link]

• Jasinski, J. P., Guild, C. J., & Yathirajan, H. S. (2013). 1-{3-(4-Methylphenyl)-5-[5-(2-nitrophenyl)furan-2-yl]-4,5-dihydro-1H-pyrazol-1-yl}ethanone. Acta Crystallographica Section E: Structure Reports Online.[Link]

• Goh, J. H., Fun, H.-K., Nithinchandra, Rai, N. S., & Kalluraya, B. (2009). (4-Methylphenyl)[1-(4-methylphenyl)-3-(5-nitro-2-furyl)-1H-pyrazol-4-yl]methanone. Acta Crystallographica Section E: Structure Reports Online.[Link]

• Zhang, H.-Q., Yang, X., Wu, Q., & Chen, H.-L. (2015). Crystal structure of (4Z)-4-{methylidene}-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one. Acta Crystallographica Section E: Crystallographic Communications.[Link]

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• 2. (4-Methyl-phen-yl)[1-(4-methyl-phen-yl)-3-(5-nitro-2-fur-yl)-1H-pyrazol-4-yl]methanone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crystal structure of (4Z)-4-{[(2-chloro-phen-yl)amino](furan-2-yl)methyl-idene}-3-methyl-1-phenyl-4,5-di-hydro-1H-pyrazol-5-one - PubMed [pubmed.ncbi.nlm.nih.gov]
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reaction mechanism for the formation of 5-(5-methylfuran-2-yl)-1H-pyrazole

An In-Depth Technical Guide to the Reaction Mechanism for the Formation of 5-(5-methylfuran-2-yl)-1H-pyrazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the reaction mechanism for the synthesis of 5-(5-methylfuran-2-yl)-1H-pyrazole, a heterocyclic compound of interest in medicinal chemistry and materials science. The primary synthetic route discussed is the Knorr pyrazole synthesis, which involves the cyclocondensation of a hydrazine with a 1,3-dicarbonyl compound. This guide will elaborate on the synthesis of the key β-diketone intermediate, 1-(5-methylfuran-2-yl)butane-1,3-dione, through a Claisen condensation. The subsequent steps of the Knorr synthesis, including hydrazone formation, intramolecular cyclization, and dehydration, are detailed with mechanistic insights. Furthermore, this guide presents a step-by-step experimental protocol for the synthesis, along with a discussion on potential regioselectivity.

Introduction: The Significance of Furan-Pyrazole Scaffolds

The integration of furan and pyrazole rings into a single molecular entity has garnered significant attention in the field of medicinal chemistry. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[1] The furan moiety, a common structural motif in natural products, can further modulate the pharmacological profile of the molecule. The title compound, 5-(5-methylfuran-2-yl)-1H-pyrazole, represents a valuable scaffold for the development of novel therapeutic agents and functional materials. A thorough understanding of its synthetic pathway is crucial for its efficient production and the generation of diverse analog libraries for drug discovery programs.

Overall Synthetic Strategy

The most direct and widely employed method for the synthesis of pyrazoles is the Knorr pyrazole synthesis, which utilizes a 1,3-dicarbonyl compound and a hydrazine as the key precursors.[2][3] Therefore, the synthesis of 5-(5-methylfuran-2-yl)-1H-pyrazole is strategically approached in two main stages:

• Stage 1: Synthesis of the 1,3-Dicarbonyl Intermediate: Formation of 1-(5-methylfuran-2-yl)butane-1,3-dione via a Claisen condensation of 1-(5-methylfuran-2-yl)ethanone with an appropriate ester.

• Stage 2: Pyrazole Ring Formation: Cyclocondensation of the 1,3-dicarbonyl intermediate with hydrazine hydrate to yield the final pyrazole product.

This two-step approach is illustrated in the workflow diagram below.

Figure 1: Overall synthetic workflow for 5-(5-methylfuran-2-yl)-1H-pyrazole.

In-Depth Reaction Mechanism

Stage 1: Formation of 1-(5-methylfuran-2-yl)butane-1,3-dione via Claisen Condensation

The Claisen condensation is a carbon-carbon bond-forming reaction that occurs between two esters or an ester and a carbonyl compound in the presence of a strong base.[4][5] In this synthesis, 1-(5-methylfuran-2-yl)ethanone acts as the ketone component and ethyl acetate serves as the ester component.

The mechanism proceeds as follows:

• Enolate Formation: A strong base, such as sodium ethoxide (NaOEt), deprotonates the α-carbon of 1-(5-methylfuran-2-yl)ethanone, forming a resonance-stabilized enolate.

• Nucleophilic Attack: The enolate acts as a nucleophile and attacks the electrophilic carbonyl carbon of ethyl acetate.

• Tetrahedral Intermediate: This attack forms a tetrahedral intermediate.

• Reformation of Carbonyl and Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and eliminating the ethoxide leaving group to yield the β-diketone, 1-(5-methylfuran-2-yl)butane-1,3-dione.

Figure 3: Reaction mechanism for the Knorr pyrazole synthesis.

Regioselectivity

A critical aspect of the Knorr synthesis with unsymmetrical 1,3-diketones is regioselectivity. The initial nucleophilic attack of hydrazine can occur at either of the two distinct carbonyl carbons. In the case of 1-(5-methylfuran-2-yl)butane-1,3-dione, this could lead to two possible regioisomers:

• 5-(5-methylfuran-2-yl)-3-methyl-1H-pyrazole (if the initial attack is on the carbonyl adjacent to the methyl group)

• 3-(5-methylfuran-2-yl)-5-methyl-1H-pyrazole (if the initial attack is on the carbonyl adjacent to the furan ring)

The regiochemical outcome is influenced by the electronic and steric properties of the substituents on the dicarbonyl compound. [2]The electron-donating nature of the furan ring may slightly decrease the electrophilicity of the adjacent carbonyl carbon, potentially favoring attack at the more electrophilic carbonyl carbon adjacent to the methyl group. This would lead to 5-(5-methylfuran-2-yl)-3-methyl-1H-pyrazole as the major product. However, the formation of a mixture of regioisomers is common, and the specific ratio would need to be determined experimentally. For the purpose of this guide, we will proceed with the nomenclature of the title compound as 5-(5-methylfuran-2-yl)-1H-pyrazole, acknowledging that the "3-methyl" substituent is implied in this specific isomer.

Experimental Protocols

The following protocols are based on established procedures for Claisen condensations and Knorr pyrazole syntheses and may require optimization for specific laboratory conditions and scales.

Synthesis of 1-(5-methylfuran-2-yl)butane-1,3-dione

Step	Procedure	Observations/Notes
1	To a solution of sodium ethoxide (1.2 eq.) in anhydrous ethanol, add 1-(5-methylfuran-2-yl)ethanone (1.0 eq.) dropwise at 0 °C.	The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions with moisture.
2	To the resulting mixture, add ethyl acetate (1.5 eq.) dropwise, maintaining the temperature at 0 °C.	The addition should be slow to control the exothermic reaction.
3	Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.	The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
4	Quench the reaction by pouring it into a mixture of ice and dilute hydrochloric acid to neutralize the excess base.	The pH should be adjusted to ~5-6.
5	Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).	Perform multiple extractions to ensure complete recovery of the product.
6	Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
7	Purify the crude product by column chromatography on silica gel.	The appropriate eluent system should be determined by TLC.

Synthesis of 5-(5-methylfuran-2-yl)-1H-pyrazole

Step	Procedure	Observations/Notes
1	Dissolve 1-(5-methylfuran-2-yl)butane-1,3-dione (1.0 eq.) in ethanol.
2	Add hydrazine hydrate (1.1 eq.) dropwise to the solution at room temperature.	A slight exotherm may be observed.
3	Reflux the reaction mixture for 4-8 hours. [1]	Monitor the reaction progress by TLC.
4	Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.
5	Dissolve the residue in an organic solvent and wash with water to remove any unreacted hydrazine.
6	Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
7	Purify the crude product by recrystallization or column chromatography.	The choice of purification method will depend on the physical properties of the product.

Conclusion

The synthesis of 5-(5-methylfuran-2-yl)-1H-pyrazole is reliably achieved through a two-stage process involving a Claisen condensation to form the key 1,3-dicarbonyl intermediate, followed by a Knorr pyrazole synthesis with hydrazine. This guide has provided a detailed mechanistic understanding of each step, highlighting the key transformations and intermediates. The provided experimental protocols offer a practical starting point for the laboratory synthesis of this and related furan-pyrazole scaffolds. Further investigation into the regioselectivity of the Knorr synthesis for this specific substrate would be a valuable area for future research.

References

• Hydrolysis of 5-methylfuran-2-yl to 2,5-dioxopentanyl allows for stable bio-orthogonal proximity-induced ligation. PMC. [Link]

• Paal–Knorr synthesis. Wikipedia. [Link]

• Synthesis of Some New Pyrazoles. DergiPark. [Link]

• Synthesis, antitubercular and antimicrobial activity of 1'-(4-chlorophenyl) pyrazole containing 3,5-disubstituted pyrazoline derivatives. Royal Society of Chemistry. [Link]

• Claisen condensation. Wikipedia. [Link]

• Claisen Condensation. SynArchive. [Link]

• The Claisen Condensation. [Link]

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. PMC. [Link]

• Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Review on Preparation, Coordination and Clinical Chemistry of 2- Pyrazoline Derivatives: Synthesis and Characterization of 5-(4- thiophen-2-yl)-3-(pyridin-3-yl)-4,5-dihydro-1H-pyrazole-1- carbothioamide and its Metal Complexes. Journal of Education and Science. [Link]

• Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization. PMC. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. [Link]

• 23.8 Mixed Claisen Condensations. OpenStax. [Link]

• Synthesis of New Representatives of Push–Pull Enamines 5-Aryl-3-((dimethylamino)methylene)furan-2(3H)-Ones. MDPI. [Link]

• 23.8 Mixed Claisen Condensations – Organic Chemistry: A Tenth Edition – OpenStax adaptation. [Link]

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Exploring the Pharmacological Potential of 5-(5-Methylfuran-2-yl)-1H-Pyrazole Derivatives: A Technical Guide

Executive Summary & Structural Rationale

The pursuit of novel, multi-target directed ligands in contemporary medicinal chemistry relies heavily on privileged scaffolds. Among these, the 1H-pyrazole ring stands out due to its exceptional hydrogen-bonding capacity and structural rigidity[1]. When functionalized with a 5-methylfuran-2-yl moiety, the resulting 5-(5-methylfuran-2-yl)-1H-pyrazole derivatives exhibit a unique pharmacological profile.

From a physicochemical perspective, the pyrazole core acts as a bidentate hydrogen bond donor/acceptor, allowing it to anchor securely within the ATP-binding pockets of various kinases. Concurrently, the 5-methylfuran-2-yl appendage provides a lipophilic, electron-rich surface that enhances membrane permeability and facilitates π−π stacking interactions within the hydrophobic clefts of target proteins. This specific structural hybridization has demonstrated remarkable efficacy in oncology, neurodegenerative disease modification, and antimicrobial applications[2][3][4].

Mechanistic Insights & Biological Activity

Oncology: Kinase Inhibition and Apoptosis

In the context of oncology, 5-(5-methylfuran-2-yl)-1H-pyrazole derivatives function as potent cytotoxic agents. Structure-Activity Relationship (SAR) studies indicate that these compounds act as cyclin-dependent kinase (CDK) and epidermal growth factor receptor (EGFR) inhibitors[3]. By occupying the ATP-binding site, they halt phosphorylation cascades, leading to G2/M cell cycle arrest. This stress response downregulates anti-apoptotic proteins (e.g., Bcl-2) and upregulates pro-apoptotic mediators (e.g., Bax), ultimately triggering Caspase-3 dependent apoptosis in lung (A549), colon (HCT116), and breast (MCF-7) carcinoma cell lines[5].

Fig 1. Apoptotic signaling pathway induced by pyrazole derivatives.

Neuroprotection: Disruption of α -Synuclein Aggregation

Beyond oncology, furan-pyrazole hybrids have emerged as powerful modulators of protein misfolding. In Parkinson's disease models, these derivatives inhibit the aggregation of α -synuclein ( α -syn) into toxic oligomers and fibrils. The furan oxygen acts as a critical hydrogen bond acceptor, interacting with structure-dependent epitopes of the α -syn protein without drastically altering the molecule's topological polar surface area (TPSA), thereby maintaining blood-brain barrier (BBB) permeability[2].

Quantitative Pharmacological Data

To benchmark the efficacy of these derivatives, the following table synthesizes in vitro biological data across multiple therapeutic targets, comparing the furan-pyrazole scaffold against standard reference drugs.

Compound Class / Derivative	Target / Cell Line	Assay Type	IC 50​ / Activity	Reference Standard
Furan-2-yl-1H-pyrazoles	α -Synuclein	ThT Fluorescence	>85% Inhibition	anle138b (>80%)
5-(5-methylfuran-2-yl) chalcone pyrazoles	A549 (Lung Carcinoma)	MTT Assay	13.86 µg/mL	Doxorubicin (1.2 µg/mL)
Pyrazolo[1,5-a]pyrimidines	HCT116 (Colon Cancer)	SRB Assay	4.91 µM	5-Fluorouracil (59.27 µM)
1-(4-chlorophenyl) pyrazolines	M. tuberculosis	MIC Microbroth	6.25 µg/mL	Pyrazinamide (3.12 µg/mL)

Data synthesized from established pharmacological evaluations of furan-pyrazole hybrids[2][3][4][5].

Self-Validating Experimental Protocols

As an application scientist, I emphasize that protocols must be designed not just to execute a reaction, but to inherently validate their own success. Below are the optimized, step-by-step methodologies for synthesizing and evaluating these compounds.

Protocol 1: Synthesis of the Core Scaffold

Objective: Synthesize 5-(5-methylfuran-2-yl)-1H-pyrazole via a dehydrative cyclization.

• Claisen Condensation: React 2-acetyl-5-methylfuran with an appropriate ester (e.g., ethyl acetate) in the presence of sodium ethoxide at 0°C.

  • Causality: Sodium ethoxide deprotonates the α -carbon of the ketone, generating a highly nucleophilic enolate that attacks the ester carbonyl. This yields the 1,3-diketone intermediate required for pyrazole formation.

• Hydrazine Cyclization: Dissolve the isolated 1,3-diketone in absolute ethanol. Add an equimolar amount of hydrazine hydrate dropwise and reflux for 4 hours.

  • Causality: Hydrazine acts as a bis-nucleophile. The primary amine attacks one carbonyl to form a hydrazone; the secondary amine then attacks the adjacent carbonyl. The subsequent elimination of two water molecules drives the thermodynamically favorable aromatization of the pyrazole ring.

• Purification: Quench the reaction in ice water, filter the precipitate, and wash with ice-cold ethanol.

  • Causality: Ice-cold ethanol removes unreacted polar starting materials and linear intermediates while minimizing the dissolution of the highly hydrophobic pyrazole product.

• Validation Checkpoint: Perform Thin-Layer Chromatography (TLC) using Hexane:Ethyl Acetate (7:3). The protocol is validated if the starting 1,3-diketone spot disappears entirely, replaced by a lower Rf​ spot (the pyrazole is more polar due to the N-H bond).

Protocol 2: ThT Fluorescence Assay for α -Synuclein Aggregation

Objective: Quantify the inhibitory effect of the pyrazole derivative on amyloid fibril formation[2].

• Incubation: Incubate 50 µM recombinant α -synuclein with 10 µM of the pyrazole derivative in PBS (pH 7.4) at 37°C with continuous orbital shaking (600 rpm) for 5 days.

  • Causality: Continuous shaking induces shear stress, which dramatically accelerates the nucleation phase of amyloid fibril formation, compressing a process that takes months in vivo into a practical in vitro timeframe.

• ThT Staining: Aliquot 10 µL of the incubated mixture into a 96-well black plate and add 90 µL of 25 µM Thioflavin T (ThT) solution.

  • Causality: ThT is a molecular rotor. In aqueous solution, it freely rotates and quenches its own fluorescence. Upon binding to the rigid β -sheet structures of amyloid fibrils, its rotation is sterically locked, resulting in a massive quantum yield increase at 482 nm.

• Validation Checkpoint: The assay is self-validating if the positive control (e.g., anle138b) demonstrates >80% fluorescence reduction compared to the vehicle control, and the negative control (monomeric α -syn without shaking) maintains baseline fluorescence.

Protocol 3: SRB Cytotoxicity Assay

Objective: Evaluate the anti-proliferative activity of the synthesized derivatives against A549 cells[5].

• Cell Seeding: Seed A549 cells at 5×103 cells/well in a 96-well plate and incubate for 24 hours.

  • Causality: This 24-hour window ensures cells recover from trypsinization stress and re-enter the exponential logarithmic growth phase prior to drug exposure.

• Drug Exposure: Treat cells with serial dilutions of the pyrazole derivative (0.1 µM to 100 µM) for 72 hours.

  • Causality: A 72-hour exposure covers approximately 2-3 cell cycles for A549 cells, allowing the assay to capture both immediate cytotoxic (cell death) and delayed cytostatic (growth inhibition) effects.

• Fixation and Staining: Fix cells with 10% Trichloroacetic acid (TCA) at 4°C for 1 hour, wash, and stain with 0.4% Sulforhodamine B (SRB) in 1% acetic acid.

  • Causality: TCA effectively precipitates cellular proteins to the plate surface. SRB dye binds stoichiometrically to basic amino acid residues under mildly acidic conditions. When solubilized in a basic Tris buffer, the optical density at 540 nm provides a highly linear proxy for total cellular protein mass.

• Validation Checkpoint: The vehicle control (0.1% DMSO) must exhibit standard logarithmic growth, and a reference cytotoxic agent (e.g., Doxorubicin) must generate a sigmoidal dose-response curve with an IC 50​ matching historical lab data.

Fig 2. Iterative drug discovery workflow for pyrazole derivatives.

References

• Pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. International Journal of Novel Research and Development (IJNRD).1

• Novel Furan-2-yl-1H-pyrazoles Possess Inhibitory Activity against α -Synuclein Aggregation. ACS Chemical Neuroscience.2

• Theoretical and molecular mechanistic investigations of novel (3-(furan-2-yl)pyrazol-4-yl) chalcones against lung carcinoma cell line (A549). PubMed Central (PMC).3

• Synthesis and in vitro cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases. TÜBİTAK Academic Journals.5

• Synthesis of 1-(4-chlorophenyl) pyrazole containing pyrazoline derivatives and its antitubercular activity. New Journal of Chemistry (RSC Publishing).4

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Preliminary Cytotoxicity Screening of 5-(5-methylfuran-2-yl)-1H-pyrazole: A Technical Guide for Preclinical Evaluation

Executive Summary & Pharmacological Rationale

The compound 5-(5-methylfuran-2-yl)-1H-pyrazole represents a highly promising hybrid scaffold in medicinal chemistry, fusing the electron-rich furan ring with a versatile pyrazole moiety. As a Senior Application Scientist, I approach the preliminary in vitro evaluation of such compounds not merely as a data-gathering exercise, but as a rigorous, self-validating system designed to interrogate their fundamental mechanisms of action while eliminating experimental artifacts.

Historically,1 against diverse malignancies, particularly breast (MCF-7) and lung (A549) carcinomas[1]. The structural adaptability of the pyrazole core allows these molecules to act as ATP-competitive inhibitors of critical kinases, while the furan substitution enhances lipophilicity and target affinity. This whitepaper establishes a standardized, high-throughput methodology for the preliminary cytotoxicity screening of 5-(5-methylfuran-2-yl)-1H-pyrazole, ensuring high-fidelity data suitable for downstream lead optimization.

Mechanistic Causality: Defining the Biological Targets

Before initiating any phenotypic screening, it is imperative to define the causal mechanisms driving the anticipated cytotoxicity. Furan-pyrazole derivatives typically exert their antiproliferative effects through three primary, interconnected pathways:

• Tubulin Polymerization Inhibition: Pyrazole derivatives frequently bind to the colchicine-binding site of tubulin. This interaction prevents microtubule assembly, triggering2 and preventing mitotic spindle formation[2].

• Cyclin-Dependent Kinase (CDK) Inhibition: The pyrazole nitrogen atoms serve as excellent hydrogen bond acceptors/donors within the ATP-binding pocket of kinases. Specific furan-pyrazole analogs have shown3, halting cell cycle progression at the S and G2 phases[3].

• Mitochondrial Apoptosis: The incorporation of the furan moiety is known to disrupt mitochondrial membrane potential, leading to the generation of Reactive Oxygen Species (ROS), caspase activation, and ultimately, 4[4].

Caption: Proposed cytotoxic mechanisms of furan-pyrazole hybrids driving cell cycle arrest and apoptosis.

Systemic Experimental Design

To ensure the screening protocol is a self-validating system, we must carefully control the variables that lead to false positives (e.g., solvent toxicity) or false negatives (e.g., compound precipitation).

• Assay Selection: The 5 is chosen because it directly measures mitochondrial succinate dehydrogenase activity[5]. Because furan-pyrazoles often induce mitochondrial apoptosis, a metabolic readout is highly sensitive to early-stage compound efficacy.

• Internal Controls: Every plate must contain a Vehicle Control (to baseline 100% viability), a Positive Control (e.g., Doxorubicin or Roscovitine, to validate assay sensitivity), and a Media Blank (to subtract background absorbance).

Step-by-Step Methodology: MTT Cytotoxicity Protocol

This protocol is engineered for 96-well microplate formats, ensuring statistical robustness through technical triplicates.

Phase 1: Cell Seeding and Adhesion

• Harvesting: Detach logarithmic-phase cells (MCF-7, A549, WI38) using 0.25% Trypsin-EDTA.

• Quantification: Count cells using a hemocytometer and Trypan Blue exclusion. Causality: Viability must exceed 95% prior to seeding to ensure baseline health.

• Seeding: Dispense 5,000–10,000 cells per well in 100 µL of complete media (e.g., DMEM + 10% FBS + 1% Pen/Strep) into a 96-well flat-bottom plate. Causality: This specific density prevents overconfluency at the 72-hour mark, which would otherwise trigger contact inhibition and false-positive cell death.

• Incubation: Incubate plates at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to facilitate cellular attachment and recovery[7].

Phase 2: Compound Preparation and Treatment

• Stock Solution: Dissolve 5-(5-methylfuran-2-yl)-1H-pyrazole in 100% molecular-grade DMSO to yield a 10 mM stock.

• Serial Dilution: Prepare working concentrations (e.g., 0.1, 1, 10, 25, 50, 100 µM) by diluting the stock in complete culture media. Causality: The final DMSO concentration in the well must not exceed 0.1% (v/v) . Higher concentrations of DMSO will independently lyse cells, invalidating the pyrazole's intrinsic IC50.

• Exposure: Aspirate the 24-hour old media from the wells. Gently add 100 µL of the compound-containing media. Include wells for the 0.1% DMSO vehicle control and the positive control (e.g., 10 µM Doxorubicin)[8].

• Incubation: Return the plates to the incubator for 48 to 72 hours. Causality: A minimum 48-hour exposure is required to capture at least two complete cell division cycles, allowing anti-mitotic mechanisms to fully manifest.

Phase 3: Viability Readout and Analysis

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) directly to each well. Incubate for 4 hours in the dark at 37°C.

• Solubilization: Carefully aspirate the media without disturbing the purple formazan crystals at the bottom. Add 100 µL of 100% DMSO to each well and agitate on a plate shaker for 10 minutes to fully dissolve the crystals.

• Quantification: Measure the absorbance at 570 nm using a microplate spectrophotometer.

• IC50 Calculation: Calculate relative viability: % Viability =[(Abs_treated - Abs_blank) / (Abs_vehicle - Abs_blank)] × 100. Plot the log(concentration) versus % viability using non-linear regression (four-parameter logistic curve) in software like GraphPad Prism to derive the IC50.

Caption: Step-by-step high-throughput cytotoxicity screening workflow for pyrazole derivatives.

Quantitative Data Benchmarking

To contextualize the screening results of 5-(5-methylfuran-2-yl)-1H-pyrazole, its IC50 must be compared against historical data for similar furan-pyrazole and pyrazole derivatives. The table below synthesizes expected IC50 ranges based on recent literature[3][4][9], serving as a benchmark for evaluating the compound's potency.

Compound Class	Cell Line	Primary Target / Mechanism	Expected IC50 Range (µM)	Reference Drug
Furan-Pyrazole Hybrids	MCF-7 (Breast)	CDK2 Inhibition / Apoptosis	0.50 – 15.0	Doxorubicin / Roscovitine
Pyrazole Derivatives	A549 (Lung)	Tubulin Polymerization Inhibition	2.50 – 25.0	Colchicine / Paclitaxel
Pyrazole Derivatives	HepG2 (Liver)	CDK2 Inhibition	0.75 – 13.5	5-Fluorouracil
Furan-Pyrazole Hybrids	WI38 (Normal Lung)	Selectivity Control	> 50.0	N/A

Note: A Selectivity Index (SI = IC50_Normal / IC50_Cancer) greater than 3.0 is generally required to advance a compound from preliminary screening to secondary mechanistic validation assays (e.g., flow cytometry for cell cycle analysis).

References

• Application Notes and Protocols for Pyrazole Derivatives in In Vitro and In Vivo Research Benchchem URL
• Preliminary Cytotoxicity Screening of Pyrazole Compounds: A Technical Guide Benchchem URL
• National Center for Biotechnology Information (PMC)
• National Center for Biotechnology Information (PMC)
• Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents ACS Omega URL
• Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole derivatives SciSpace URL
• Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities RSC Publishing URL
• Exploring the role of furan-pyrazole in the treatment of breast cancer Asian Journal of Pharmaceutical and Health Sciences URL
• Theoretical and molecular mechanistic investigations of novel (3-(furan-2-yl)pyrazol-4-yl) chalcones against lung carcinoma cell line (A549)

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• 3. Eco-friendly synthesis of novel pyrazole derivatives and their anticancer and CDK2 inhibitory activities - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05212B [pubs.rsc.org]
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Protocols & Analytical Methods

Application Notes and Protocols for the In Vitro Evaluation of 5-(5-methylfuran-2-yl)-1H-pyrazole Derivatives

Introduction: The Therapeutic Potential of 5-(5-methylfuran-2-yl)-1H-pyrazole Derivatives

The pyrazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals with a wide array of biological activities.[1] The incorporation of a 5-methylfuran-2-yl moiety introduces unique electronic and steric properties, offering opportunities for novel interactions with biological targets. Derivatives of this class have shown promise in various therapeutic areas, including oncology, inflammation, and infectious diseases, often through the modulation of key cellular signaling pathways.[2][3][4]

This guide provides a comprehensive framework for the in vitro characterization of novel 5-(5-methylfuran-2-yl)-1H-pyrazole derivatives. As a Senior Application Scientist, the following protocols are designed to be robust and self-validating, providing researchers, scientists, and drug development professionals with the necessary tools to elucidate the biological activity, mechanism of action, and potential liabilities of these compounds.

Experimental Workflow: A Strategic Approach to In Vitro Characterization

A systematic evaluation of novel chemical entities is paramount for efficient drug discovery. The following workflow outlines a logical progression from broad-spectrum activity screening to more detailed mechanistic and safety-related studies.

Figure 1: A generalized workflow for the in vitro evaluation of novel chemical entities.

Part 1: Foundational Assays - Cytotoxicity and Cell Viability

Before assessing specific biological activities, it is crucial to determine the inherent cytotoxicity of the 5-(5-methylfuran-2-yl)-1H-pyrazole derivatives. This establishes a therapeutic window and ensures that observed effects in subsequent assays are not merely a consequence of cell death.

MTT Assay for Cell Viability

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[5] Mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan product that can be quantified spectrophotometrically.[6] The amount of formazan produced is directly proportional to the number of living cells.[6]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.[7]

• Compound Treatment: Prepare serial dilutions of the pyrazole derivatives in culture medium. Treat the cells with various concentrations of the compounds and a vehicle control (e.g., DMSO).[7]

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified CO₂ incubator.[7]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[7]

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 492 nm using a microplate reader.[5]

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

Principle: The LDH assay is a colorimetric method that quantifies cell membrane damage.[5] Lactate dehydrogenase is a stable cytosolic enzyme that is released into the cell culture medium upon membrane rupture.[5] The released LDH activity is measured by a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product.

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Sample Collection: After the incubation period, carefully collect the cell culture supernatant from each well.

• LDH Reaction: In a new 96-well plate, mix the collected supernatant with the LDH assay reagent mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm.

• Data Analysis: Determine the percentage of cytotoxicity by comparing the LDH activity in the treated wells to that of a positive control (cells lysed to achieve maximum LDH release) and a negative control (untreated cells).

Assay	Principle	Endpoint	Advantages	Disadvantages
MTT	Mitochondrial dehydrogenase activity[5]	Colorimetric (Formazan)	High reproducibility, widely used[5]	Can be affected by metabolic state
LDH	Cell membrane integrity[5]	Colorimetric (Formazan)	Measures cell death directly	Less sensitive for early cytotoxic events[8]

Part 2: Target-Oriented Assays

Based on the chemical structure of pyrazole derivatives and their known biological activities, a panel of target-oriented assays should be employed.

Kinase Inhibition Assays

Many pyrazole-containing compounds are known to be kinase inhibitors.[9] An in vitro kinase inhibition assay is essential for determining the potency and selectivity of the novel derivatives.

Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction. A proprietary ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP. Subsequently, a Kinase Detection Reagent is added to convert ADP to ATP, and the newly synthesized ATP is measured using a luciferase/luciferin reaction. The light output is directly proportional to the amount of ADP produced, and therefore, to the kinase activity.

Protocol (ADP-Glo™ Assay): [7]

• Reaction Setup: In a multiwell plate, set up the kinase reaction by adding the target kinase, its specific substrate, and the pyrazole inhibitor at various concentrations. Include positive (no inhibitor) and negative (no kinase) controls.

• Reaction Initiation: Initiate the kinase reaction by adding ATP. The final reaction volume is typically 5-25 µL.

• Incubation: Incubate the reaction at the optimal temperature (e.g., 30°C or room temperature) for a predetermined time (e.g., 60 minutes).

• ATP Depletion: Stop the kinase reaction and deplete the remaining ATP by adding an equal volume of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion: Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Luminescence Measurement: Measure the luminescence using a luminometer. The signal is inversely proportional to the degree of kinase inhibition.

Figure 2: Schematic of a kinase inhibition assay.

G Protein-Coupled Receptor (GPCR) Functional Assays

GPCRs are a large family of cell surface receptors that are common drug targets.[10][11] Functional assays are necessary to determine if the pyrazole derivatives act as agonists, antagonists, or allosteric modulators of these receptors.

Principle: GPCR activation often leads to changes in intracellular second messenger levels, such as cyclic AMP (cAMP) or calcium (Ca²+).[12] Commercially available kits can be used to measure these changes. For example, a common method for measuring cAMP involves a competitive immunoassay using a fluorescently labeled cAMP conjugate.

Protocol (cAMP Assay):

• Cell Culture: Use a cell line stably expressing the GPCR of interest.

• Compound Treatment: Treat the cells with the pyrazole derivatives at various concentrations. For antagonist screening, co-incubate with a known agonist.

• Cell Lysis and cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using a commercially available kit, following the manufacturer's instructions. This often involves a competitive binding reaction and measurement of a fluorescent or luminescent signal.

• Data Analysis: Generate dose-response curves to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists) values.

Part 3: Early ADME/Tox Profiling

Early assessment of absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) properties is crucial to identify compounds with favorable pharmacokinetic and safety profiles.

In Vitro Metabolic Stability

Principle: This assay evaluates the susceptibility of a compound to metabolism by liver enzymes, primarily cytochrome P450s (CYPs).[13][14] The compound is incubated with liver microsomes or hepatocytes, and the disappearance of the parent compound over time is monitored.[13][15]

Protocol (Liver Microsome Assay):

• Incubation Mixture Preparation: Prepare a reaction mixture containing liver microsomes, the pyrazole derivative, and a buffer solution. Pre-incubate at 37°C.[14]

• Reaction Initiation: Start the metabolic reaction by adding a cofactor solution, such as NADPH.[13]

• Time-Point Sampling: At various time points (e.g., 0, 15, 30, 60 minutes), stop the reaction by adding a cold organic solvent (e.g., acetonitrile).[13][14]

• Sample Analysis: Centrifuge the samples to pellet the protein. Analyze the supernatant for the concentration of the parent compound using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[13]

• Data Analysis: Calculate the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ).[13]

Parallel Artificial Membrane Permeability Assay (PAMPA)

Principle: PAMPA is a non-cell-based assay that predicts passive, transcellular permeability.[16][17] It measures the diffusion of a compound from a donor compartment, through an artificial lipid membrane, to an acceptor compartment.[16][18]

Protocol: [19]

• Membrane Preparation: Coat the filter of a 96-well donor plate with a lipid solution (e.g., 1% lecithin in dodecane).

• Compound Addition: Add the pyrazole derivative solution to the donor wells.

• Assay Assembly: Place the donor plate into a 96-well acceptor plate containing buffer.

• Incubation: Incubate the plate assembly for a defined period (e.g., 5-18 hours) at room temperature.[16][20]

• Concentration Measurement: After incubation, measure the concentration of the compound in both the donor and acceptor wells using UV-Vis spectroscopy or LC-MS/MS.

• Permeability Calculation: Calculate the apparent permeability coefficient (Pₐₚₚ).

Parameter	High Permeability	Low Permeability
Pₐₚₚ (x 10⁻⁶ cm/s)	> 10	< 1

Cytochrome P450 (CYP) Inhibition Assay

Principle: This assay assesses the potential of a compound to cause drug-drug interactions by inhibiting major CYP isoforms.[21][22] A fluorescent or LC-MS/MS-based method is used to measure the activity of specific CYP enzymes in the presence and absence of the test compound.[23]

Protocol (Fluorogenic Assay): [23]

• Reaction Mixture: In a 96-well plate, combine recombinant human CYP enzymes, a fluorogenic substrate, and the pyrazole derivative at various concentrations.

• Reaction Initiation: Start the reaction by adding a cofactor mixture (e.g., NADPH regenerating system).

• Incubation: Incubate at 37°C for a specified time.

• Fluorescence Measurement: Stop the reaction and measure the fluorescence intensity. A decrease in fluorescence compared to the vehicle control indicates inhibition.

• IC₅₀ Determination: Calculate the IC₅₀ value, which is the concentration of the compound that causes 50% inhibition of the CYP enzyme activity.

hERG Channel Safety Assay

Principle: Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel can lead to life-threatening cardiac arrhythmias.[24][25] Automated patch-clamp electrophysiology is used to measure the effect of the compound on the hERG current in cells stably expressing the channel.[26][27]

Protocol (Automated Patch-Clamp):

• Cell Preparation: Use a cell line stably expressing the hERG channel (e.g., HEK293 cells).

• Baseline Current Recording: Establish a stable baseline hERG current recording in the vehicle solution.[24]

• Compound Application: Perfuse the cells with increasing concentrations of the pyrazole derivative.

• Current Measurement: Measure the hERG tail current at each concentration.[24]

• Data Analysis: Determine the concentration-dependent inhibition of the hERG current and calculate the IC₅₀ value.

Conclusion

The protocols outlined in this application note provide a robust framework for the comprehensive in vitro characterization of 5-(5-methylfuran-2-yl)-1H-pyrazole derivatives. By systematically evaluating cytotoxicity, target engagement, and ADME/Tox properties, researchers can make informed decisions to advance the most promising candidates in the drug discovery pipeline.

References

• BenchChem. (n.d.). Application Notes: Evaluating Pyrazole Compounds as Kinase Inhibitors in Cell-Based Assays.
• Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol.
• Patsnap Synapse. (2025, May 29). How to Conduct an In Vitro Metabolic Stability Study.
• Benchchem. (n.d.). Reproducibility of Biological Assays for Pyrazole Derivatives: A Comparative Guide.
• Kou, B., et al. (2017). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. IntechOpen.
• Evotec. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA).
• Zhang, R., & Xie, X. (2005). Functional assays for screening GPCR targets. Current Opinion in Drug Discovery & Development, 8(3), 357-366.
• Thermo Fisher Scientific. (n.d.). In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes.
• Benchchem. (n.d.). Application Notes and Protocols for hERG Channel Safety Assessment.
• Fotakis, G., & Timbrell, J. A. (2006). In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. Toxicology Letters, 160(2), 171-177.
• Promega Corporation. (n.d.). GPCR Research Solutions.
• Drug Target Review. (2014, May 6). Building GPCR screening cascades for lead generation.
• Evotec. (n.d.). hERG Safety | Cyprotex ADME-Tox Solutions.
• Promega Corporation. (n.d.). GPCR Research Solutions.
• Drug Target Review. (2014, May 6). Building GPCR screening cascades for lead generation.
• WuXi AppTec DMPK. (2023, December 28). How to Study Slowly Metabolized Compounds Using In Vitro Models.
• Benchchem. (n.d.). Application Notes and Protocols: 1H-Pyrazole-4-carbaldehyde in the Development of Kinase Inhibitors.
• IntechOpen. (2021, December 22). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling.
• Technology Networks. (n.d.). PAMPA Permeability Assay.
• Creative Bioarray. (2025, May 30). Enhancing Drug Safety with HERG Testing: Strategies for Ion Channel Screening.
• Baranczewski, P., et al. (2006). Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. Pharmacological Reports, 58(4), 453-472.
• Creative Bioarray. (n.d.). Unraveling the Role of hERG Channels in Drug Safety.
• Charles River Laboratories. (n.d.). Assays for CYP450 Inhibition, Induction, and Phenotyping.
• Enamine. (n.d.). LC-MS/MS based Cytochrome P450 Inhibition Assay (Panel of 5 or 7 CYP450).
• Eurofins Discovery. (n.d.). GPCR Screening and Profiling - Identify Valuable Hits.
• Bentham Science Publishers. (2012, September 1). Synthesis and In Vitro Biological Evaluation of Novel Pyrazole Derivatives as Potential Antitumor Agents.
• Mediford Corporation. (2024, June 6). Best Practice hERG Assay | Advanced Solutions.
• Zhao, P., et al. (2012). Tools for GPCR drug discovery. Acta Pharmacologica Sinica, 33(3), 372-384.
• National Center for Biotechnology Information. (n.d.). High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions.
• Abcam. (n.d.). MTT assay protocol.
• Bienta. (n.d.). CYP450 inhibition assay (fluorogenic).
• ScienceDirect. (n.d.). Comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride.
• MDPI. (2023, August 12). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents.
• BioAssay Systems. (n.d.). Parallel Artificial Membrane Permeability Assay Kit (PAMPA-096).
• PubMed. (2024, January 15). Synthesis, structural characterizations, in vitro biological evaluation and computational investigations of pyrazole derivatives as potential antidiabetic and antioxidant agents.
• Smith, S. M., et al. (2011). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLOS One, 6(11), e26908.
• ACS Omega. (2025, March 20). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents.
• MilliporeSigma. (n.d.). Evaluation of the reproducibility of Parallel Artificial Membrane Permeation Assays (PAMPA).
• Creative Diagnostics. (2024, May 24). CYP450 Inhibition and Induction Assay.
• protocols.io. (2019, November 13). Enzymatic Assay of Trypsin Inhibition.
• Sigma-Aldrich. (n.d.). Enzymatic Assay of Trypsin Inhibitor.
• ResearchGate. (2022, August 1). Guidelines for the digestive enzymes inhibition assay.
• Journal of Chemical Health Risks. (n.d.). Review on Biological Activities of Pyrazole Derivatives.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Solubility of 5-(5-methylfuran-2-yl)-1H-pyrazole in Organic Solvents

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering solubility challenges with 5-(5-methylfuran-2-yl)-1H-pyrazole. This document provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address specific issues you may face during your experiments. Our approach is rooted in fundamental chemical principles to not only solve immediate solubility problems but also to empower you with the knowledge to proactively manage them in future experimental designs.

Understanding the Molecule: The Root of the Solubility Challenge

5-(5-methylfuran-2-yl)-1H-pyrazole possesses a unique chemical architecture that contributes to its often-observed poor solubility in common organic solvents. The planar, aromatic nature of both the pyrazole and furan rings can lead to strong intermolecular π-π stacking interactions in the solid state.[1][2] Furthermore, the pyrazole moiety's N-H group can act as a hydrogen bond donor, while the pyridine-like nitrogen and the furan's oxygen atom can act as hydrogen bond acceptors, leading to a robust crystal lattice with high lattice energy. Overcoming this energy barrier is the primary challenge in dissolving this compound.

Based on computational predictions, the physicochemical properties of 5-(5-methylfuran-2-yl)-1H-pyrazole are estimated as follows:

Property	Predicted Value	Implication for Solubility
LogP	~1.5 - 2.5	Indicates moderate lipophilicity, suggesting better solubility in less polar organic solvents over water.
pKa (acidic)	~14.2	The N-H proton on the pyrazole ring is weakly acidic.[3]
pKa (basic)	~1.5 - 2.5	The pyridine-like nitrogen on the pyrazole ring is weakly basic.[4]
Melting Point	High (estimated >150 °C)	A high melting point often correlates with high crystal lattice energy, making dissolution more difficult.
Aqueous Solubility	Low	Predicted to be poorly soluble in water.

These properties suggest that a thoughtful approach to solvent selection and the use of physical and chemical methods will be necessary to achieve successful solubilization.

Frequently Asked Questions (FAQs)

Q1: Why is my 5-(5-methylfuran-2-yl)-1H-pyrazole not dissolving in common solvents like methanol or dichloromethane?

A1: The poor solubility is likely due to the strong intermolecular forces in the solid state, as mentioned above. The energy required to break the crystal lattice is not sufficiently compensated by the solvation energy provided by these solvents alone. While methanol can hydrogen bond, and dichloromethane has a moderate dipole moment, they may not be optimal for disrupting the specific combination of π-π stacking and hydrogen bonding present in this molecule.

Q2: I'm observing a color change or the appearance of new spots on my TLC plate when trying to dissolve the compound with heat or acid. What is happening?

A2: This is a critical observation and likely indicates degradation of the compound. The furan ring, in particular, is known to be unstable under acidic conditions and can undergo acid-catalyzed hydrolysis and ring-opening, leading to the formation of dicarbonyl compounds and subsequent polymerization.[5] It is crucial to use heat and pH adjustments judiciously.

Q3: Can I use a very nonpolar solvent like hexane to dissolve my compound?

A3: Given the predicted LogP, hexane is unlikely to be a good solvent. While the molecule has nonpolar regions (the methylfuran), the pyrazole ring provides significant polarity and hydrogen bonding capability. A solvent that can address both the polar and nonpolar characteristics of the molecule is needed.

Q4: Is it better to use a protic or an aprotic solvent?

A4: Both have their advantages and disadvantages. Polar aprotic solvents like DMF and DMSO are often excellent choices as they have high boiling points (allowing for heating) and are strong hydrogen bond acceptors, which can help to solvate the pyrazole N-H. Polar protic solvents like ethanol can also be effective, especially when heated, as they can act as both hydrogen bond donors and acceptors.

In-Depth Troubleshooting Guides

Scenario 1: Dissolving 5-(5-methylfuran-2-yl)-1H-pyrazole for a Chemical Reaction

Question: I need to dissolve my starting material for a reaction, but it's insoluble in the reaction solvent. How can I proceed without compromising my reaction?

Answer:

This is a common challenge. The key is to find a method that solubilizes your compound without interfering with the reaction chemistry.

Caption: Troubleshooting workflow for dissolving the compound for a reaction.

• Solvent Screening: Before committing to a large-scale reaction, perform small-scale solubility tests in a variety of solvents. A suggested screening panel is provided in the table below.

• Employ a Co-Solvent System: If the primary reaction solvent is not effective, the addition of a small amount of a stronger, miscible co-solvent can be highly effective.

  • Why? A co-solvent can significantly alter the polarity and solvating properties of the bulk solvent system, creating a more favorable environment for your compound.[6]

  • Recommended Co-solvents: Polar aprotic solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP) are excellent choices due to their strong hydrogen bond accepting capabilities and high boiling points.

  • Procedure: Dissolve your compound in a minimal amount of the co-solvent first, and then add this solution to the primary reaction solvent.

• Temperature Adjustment: Increasing the temperature increases the kinetic energy of the solvent molecules, allowing them to better overcome the crystal lattice energy of the solute.

  • Caution: Be mindful of the thermal stability of your compound and other reagents. The furan moiety can be sensitive to prolonged heating. Monitor for any color changes that might indicate degradation.

• Sonication: Applying ultrasonic energy can aid in breaking up the solid particles and increase the surface area available for solvation, accelerating the dissolution process.

Scenario 2: Purification by Column Chromatography

Question: My compound is precipitating on the silica gel column during purification. How can I improve my separation?

Answer:

Precipitation on the column leads to poor separation, low recovery, and can even block the column. The key is to maintain the solubility of your compound in the mobile phase.

Caption: Troubleshooting workflow for column chromatography.

• Mobile Phase Optimization: The principle of "like dissolves like" is paramount here. If your compound is precipitating, your mobile phase is not polar enough.

  • Action: Increase the proportion of the more polar solvent in your eluent system (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate system).

  • Modifier Addition: Adding a small amount (0.5-2%) of a highly polar solvent like methanol or isopropanol to your mobile phase can dramatically increase the solubility of polar compounds.

• Dry Loading vs. Wet Loading:

  • Wet Loading: If you dissolve your crude product in a strong solvent (like dichloromethane or methanol) to load it onto the column, it may precipitate when it comes into contact with the less polar mobile phase.

  • Dry Loading: Adsorb your crude material onto a small amount of silica gel or Celite®. To do this, dissolve your compound in a suitable solvent, add the adsorbent, and then remove the solvent under reduced pressure. The resulting free-flowing powder can be carefully loaded onto the top of your column. This technique introduces the compound to the mobile phase in a more gradual manner, often preventing precipitation.

• Consider the Stationary Phase: Standard silica gel is slightly acidic. Given the acid sensitivity of the furan ring, this can lead to on-column degradation.

  • Action: Consider using neutral alumina as your stationary phase. Alternatively, for very polar compounds, reversed-phase chromatography (C18 silica) with a polar mobile phase (e.g., water/acetonitrile or water/methanol) may be a better option.

Scenario 3: Preparing a Stock Solution for Biological Assays

Question: I need to prepare a concentrated stock solution of my compound in DMSO for biological screening, but it is not fully dissolving. What should I do?

Answer:

Incomplete dissolution of a stock solution can lead to significant errors in downstream assays.

• Weighing and Initial Solvent Addition: Accurately weigh your compound into a clean, dry vial. Add a portion of the desired solvent (e.g., DMSO) to the vial.

• Gentle Warming: Gently warm the vial in a water bath (e.g., 30-40 °C). Do not use high heat, as this can cause degradation.

• Vortexing and Sonication: Vortex the vial for 1-2 minutes. If the solid persists, place the vial in an ultrasonic bath for 5-10 minutes.

• Incremental Solvent Addition: If the compound is still not fully dissolved, add the solvent incrementally, with vortexing and sonication after each addition, until complete dissolution is achieved or your target concentration is reached.

• Solubility Assessment: After preparation, visually inspect the solution for any undissolved particles. For critical applications, it is recommended to filter the stock solution through a 0.22 µm syringe filter to remove any micro-precipitates.

• Consider a Co-Solvent System for Aqueous Buffers: If the final assay is in an aqueous buffer, be aware that your DMSO stock solution may cause the compound to precipitate upon dilution. It may be beneficial to prepare the stock in a mixture of DMSO and another water-miscible solvent like PEG 400.[6]

Solvent Selection Guide for 5-(5-methylfuran-2-yl)-1H-pyrazole

Solvent	Polarity Index	Boiling Point (°C)	H-Bond Donor/Acceptor	Recommended Use & Comments
Hexanes	0.1	69	Neither	Poor solvent. Not recommended.
Toluene	2.4	111	Acceptor (π-system)	May have some solubility, especially with heating. Useful for some reactions.
Dichloromethane (DCM)	3.1	40	Acceptor	Moderate solubility at best. Often insufficient on its own.
Diethyl Ether	2.8	35	Acceptor	Low boiling point limits its utility for heating. Moderate solubility.
Ethyl Acetate (EtOAc)	4.4	77	Acceptor	A good starting point for chromatography. Solubility may be limited at room temperature.
Acetone	5.1	56	Acceptor	Good general-purpose solvent. Moderate solubility.
Isopropanol (IPA)	3.9	82	Both	Good protic solvent, can be effective with heating.
Ethanol (EtOH)	4.3	78	Both	Similar to IPA, widely used in synthesis and recrystallization.[1]
Methanol (MeOH)	5.1	65	Both	More polar than EtOH, but lower boiling point.
Acetonitrile (ACN)	5.8	82	Acceptor	Good for analytical applications (HPLC) and as a reaction solvent.
Tetrahydrofuran (THF)	4.0	66	Acceptor	Good general-purpose solvent, but prone to peroxide formation.
Dimethylformamide (DMF)	6.4	153	Acceptor	Excellent solvent. High boiling point and strong H-bond acceptor. Use as a primary solvent or co-solvent.
Dimethyl Sulfoxide (DMSO)	7.2	189	Acceptor	Excellent solvent. Very high boiling point and strong solvating power. Ideal for stock solutions.
N-Methyl-2-pyrrolidone (NMP)	6.5	202	Acceptor	Similar to DMF and DMSO, another excellent high-boiling polar aprotic solvent.

Conclusion

The poor solubility of 5-(5-methylfuran-2-yl)-1H-pyrazole in many common organic solvents is a direct consequence of its molecular structure. By understanding the interplay of π-π stacking, hydrogen bonding, and the potential for acid-catalyzed degradation of the furan moiety, researchers can develop rational strategies to overcome these challenges. A systematic approach involving solvent screening, the use of co-solvents, and careful application of heat will, in most cases, lead to successful solubilization for reactions, purification, and analysis.

References

• BenchChem. (2025). Overcoming poor solubility of pyrazole derivatives during reaction workup.
• Zhang, X., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry, 13(9), 1035-1054.
• Manicardi, A., Cadoni, E., & Madder, A. (2021). Hydrolysis of 5-methylfuran-2-yl to 2,5-dioxopentanyl allows for stable bio-orthogonal proximity-induced ligation.
• BenchChem. (2025). Overcoming solubility issues of furan amine derivatives in assays.

• University of Calgary. (n.d.). Chemistry 353 Laboratory Manual. Retrieved from [Link]

• EvitaChem. (n.d.). 1-Methyl-5-(5-methylfuran-2-YL)-1H-pyrazol-4-amine.
• Singh, P., & Kumar, V. (2023). Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. International Journal of Pharmaceutical and Bio-Medical Science, 4(1), 25-73.
• J&K Scientific. (2020). Methyl 5-(furan-2-yl)-1H-pyrazole-3-carboxylate, 97%.
• Naqvi, S. N. H., & Zaidi, S. S. H. (1973). The Basic Strength of Furan. Pakistan Journal of Scientific and Industrial Research, 16(5), 183-184.
• Mathew, M., Chinnamanayakar, R., & Ramanathan, E. M. (2020). Synthesis, Characterization, in vitro Antimicrobial Evaluation and in silico Molecular Docking and ADME Prediction of 4-Chlorophenyl Furfuran Derivatives bearing Pyrazole Moieties. Asian Journal of Chemistry, 32(6), 1481-1487.
• Kaur, N., et al. (2022). Experimental and Theoretical Studies of the Pyrazoline Derivative 5-(4-methylphenyl)-3-(5-methylfuran-2-yl)-1-phenyl-4,5-dihydro-1H-Pyrazole and its Application for Selective Detection of Cd2+ ion as Fluorescent Sensor. Journal of Fluorescence, 32(3), 969-981.
• Akolkar, H. N., et al. (2021). Design, Synthesis and Biological Evaluation of Novel Furan & Thiophene Containing Pyrazolyl Pyrazolines as Antimalarial Agents.
• Makwana, A. (2014). Synthesis, Characterization and Biological Evaluation of Some Novel Pyrazole Derivatives. Journal of Advanced Scientific Research, 5(3), 48-52.
• Khan, I., et al. (2024). Pyrazoles and Dihydropyrazoles (Pyrazolines) in Medicinal Chemistry: Structures and Pharmacological Activities. International Journal of Fundamental and Medicinal Research, 2(1), 1-15.
• Hassan, A. S., et al. (2025). Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review. Molecules, 30(2), 345.
• Al-Mulla, A. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Journal of the Saudi Chemical Society, 21(1), 1-15.
• Faria, J. V., et al. (2017). Recently Reported Biological Activities of Pyrazole Compounds. Bioorganic & Medicinal Chemistry, 25(21), 5891-5903.
• Wang, X., et al. (2018). Discovery of novel 5-methyl-1H-pyrazole derivatives as potential antiprostate cancer agents: Design, synthesis, molecular modeling, and biological evaluation. Chemical Biology & Drug Design, 91(6), 1113-1124.
• BenchChem. (2025). Stability issues of furan rings in acidic or basic conditions.
• Kaddour, Y., et al. (2024). Synthesis of pyrazole and 1,3,4-oxadiazole derivatives of pharmaceutical potential. Prospects in Pharmaceutical Sciences, 22(3), 127-135.
• Sharma, V., et al. (2020). A Comprehensive Review on Pyrazole and It's Pharmacological Properties. International Journal for Research in Applied Science & Engineering Technology, 8(9), 1145-1151.
• Kandeel, M., et al. (2022). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Molecules, 27(19), 6245.
• El-Sayed, W. A., et al. (2020). Novel furan-2-yl-1H-pyrazoles possess inhibitory activity against α-synuclein aggregation. Bioorganic & Medicinal Chemistry Letters, 30(16), 127329.

Sources

• 1. evitachem.com [evitachem.com]
• 2. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 3. imperial.ac.uk [imperial.ac.uk]
• 4. jk-sci.com [jk-sci.com]
• 5. Hydrolysis of 5-methylfuran-2-yl to 2,5-dioxopentanyl allows for stable bio-orthogonal proximity-induced ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

advanced purification and recrystallization techniques for 5-(5-methylfuran-2-yl)-1H-pyrazole

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the complex purification challenges associated with 5-(5-methylfuran-2-yl)-1H-pyrazole . This compound presents a unique dichotomy: it contains a robust, hydrogen-bonding pyrazole core capable of severe tautomeric peak broadening, coupled with an electron-rich 5-methylfuran ring that is highly susceptible to acid-catalyzed degradation.

The following troubleshooting guides, physicochemical data, and self-validating protocols are engineered to help you bypass common pitfalls like chromatographic streaking and recrystallization "oiling out."

Part 1: Physicochemical & Solubility Profiling

Before selecting a purification strategy, it is critical to understand the thermodynamic and solubility behavior of the target molecule. The table below summarizes the quantitative solubility data used to design our solvent systems.

Solvent System	Boiling Point (°C)	Solubility (25 °C)	Solubility (Reflux)	Application Role in Purification
Ethanol (EtOH)	78.3	Moderate (~40 mg/mL)	High (>200 mg/mL)	Primary Dissolution Solvent
Water (H₂O)	100.0	Very Low (<1 mg/mL)	Low (~5 mg/mL)	Anti-Solvent (Induces Precipitation)
Ethyl Acetate (EtOAc)	77.1	High (>100 mg/mL)	Very High (>300 mg/mL)	Extraction / Chromatography Eluent
Hexane	68.7	Very Low (<5 mg/mL)	Low (~15 mg/mL)	Chromatography Non-Polar Modifier

Part 2: Troubleshooting Guides & FAQs

Q1: My compound is streaking severely during flash chromatography, resulting in poor resolution from the diketone starting material. How can I fix this? Causality: The 1H-pyrazole ring contains both a hydrogen bond donor (N-H) and an acceptor (C=N). These moieties interact strongly with the acidic silanol (Si-OH) groups present on standard silica gel, causing irreversible adsorption and severe peak tailing. Solution: You must deactivate the silica gel prior to loading your sample. Flushing the column with a mobile phase containing 1% Triethylamine (TEA) neutralizes the acidic silanol groups, allowing the pyrazole to elute as a sharp, symmetrical band 1[1].

Q2: During recrystallization, my product separates as a thick oil at the bottom of the flask instead of forming crystals ("oiling out"). What causes this and how is it resolved? Causality: "Oiling out" (liquid-liquid phase separation) occurs when the compound reaches supersaturation and precipitates at a temperature above its melting point in that specific solvent mixture. Instead of forming a solid crystal lattice, the compound separates as a supercooled liquid2[2]. Solution: You must alter the thermodynamics of the system. Increase the volume of the primary solvent (e.g., ethanol) to lower the temperature at which supersaturation occurs. Alternatively, apply a strictly controlled cooling rate and introduce a pure seed crystal just above the cloud point to bypass the nucleation energy barrier 3[3].

Q3: Can I purify this compound by forming an acid-addition salt, filtering it, and then neutralizing it? Causality: While acid-addition salt crystallization is a standard, highly effective purification method for generic pyrazoles 4[4], the presence of the 5-methylfuran ring makes this approach highly risky. Furans are electron-rich heteroaromatics. Exposure to strong mineral acids (like HCl or H₂SO₄) protonates the furan oxygen or the C3/C4 positions, triggering rapid electrophilic ring-opening or polymerization. Solution: Avoid strong mineral acids entirely. If salt formation is absolutely necessary to clear a specific impurity, use mild organic acids (e.g., oxalic acid) and perform the reaction at sub-ambient temperatures (<10 °C) to protect the furan moiety.

Part 3: Step-by-Step Methodologies

Protocol A: TEA-Deactivated Flash Chromatography

Use this protocol if the crude purity is < 85% and contains structurally similar byproducts.

• Mobile Phase Preparation: Prepare a Hexane/Ethyl Acetate (70:30) mixture. Add 1% (v/v) Triethylamine (TEA) and mix thoroughly.

• Column Conditioning: Slurry-pack the silica gel column using the TEA-spiked mobile phase. Flush with at least 3 column volumes (CV) to ensure all acidic silanol sites are fully capped.

• Sample Loading (Self-Validating Step): Dissolve the crude 5-(5-methylfuran-2-yl)-1H-pyrazole in a minimum amount of EtOAc, add Celite (1:2 mass ratio), and concentrate to dryness.

  • Scientist's Note: Dry-loading is critical. The compound has limited solubility in the non-polar starting gradient (Hexane). Liquid loading will cause the compound to crash out at the column head, destroying theoretical plates.

• Elution: Load the dry powder onto the column head. Elute using a gradient from 10% to 50% EtOAc in Hexane, monitoring via TLC (UV 254 nm).

• Isolation: Pool the product fractions and concentrate under reduced pressure at a bath temperature of <40 °C to prevent thermal degradation of the furan ring.

Protocol B: Anti-Solvent Recrystallization (Ethanol/Water)

Use this protocol if the crude purity is > 85% to achieve > 99% analytical purity.

• Dissolution: Suspend the semi-pure pyrazole in a minimum volume of absolute ethanol in an Erlenmeyer flask.

• Heating: Heat to 70 °C with gentle stirring until complete dissolution is achieved.

• Anti-Solvent Addition: Slowly add hot water (anti-solvent) dropwise until the solution becomes slightly turbid (reaching the cloud point).

• Metastable State Creation (Self-Validating Step): Immediately add 2-3 drops of hot ethanol just until the turbidity clears. This visually confirms the solution is exactly at the solubility limit (metastable supersaturated state).

• Controlled Cooling: Transfer the flask to a programmable water bath or insulated Dewar flask. Cool at a strict rate of 5 °C/hour.

• Seeding: If the solution reaches 50 °C without crystallization (risk of oiling out), introduce 1-2 mg of pure seed crystals.

• Harvesting: Once cooled to 4 °C, isolate the crystals via vacuum filtration and wash with ice-cold 10% EtOH/Water.

Part 4: Decision Workflow Visualization

Purification workflow for 5-(5-methylfuran-2-yl)-1H-pyrazole resolving oiling out and purity issues.

Part 5: References

• BenchChem Technical Support Team. Recrystallization techniques for purifying pyrazole compounds. BenchChem. 2

• BenchChem Technical Support Team. Application Notes and Protocols for Crystallization of Pyrazole Derivatives. BenchChem. 3

• ResearchGate Contributors. How can I purify a pyrazole compound with a N-C-N bond without using a silica column? ResearchGate. 1

• Google Patents. Method for purifying pyrazoles (WO2011076194A1).4

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. WO2011076194A1 - Method for purifying pyrazoles - Google Patents [patents.google.com]

minimizing side reactions and byproducts in 5-(5-methylfuran-2-yl)-1H-pyrazole preparation

Welcome to the Process Chemistry Support Hub. This guide is designed for researchers, scientists, and drug development professionals optimizing the preparation of 5-(5-methylfuran-2-yl)-1H-pyrazole. Here, we address the mechanistic causes of common side reactions—specifically furan ring degradation and azine byproduct formation—and provide field-validated protocols to ensure high-yield, high-purity cyclization.

Section 1: Reaction Pathway & Side Reaction Kinetics

Before troubleshooting, it is critical to understand the divergent kinetic pathways in pyrazole synthesis. The cyclocondensation of 1,3-dicarbonyls (or their enaminone equivalents) with hydrazine is a multi-step process[1]. Mismanagement of the reaction environment forces the equilibrium toward dead-end byproducts or degrades sensitive functional groups[2].

Reaction pathways showing target cyclization vs. azine formation and acid-induced furan degradation.

Section 2: Troubleshooting FAQs

Q1: Why am I observing significant azine (bis-hydrazone) byproduct formation instead of the target pyrazole? Mechanistic Causality: Azine byproducts occur when one molecule of hydrazine reacts with two molecules of the dicarbonyl or enaminone precursor[2][3]. This is fundamentally a stoichiometric and kinetic issue. If hydrazine is added too slowly to the precursor, or if the precursor is in local excess, the unreacted carbonyl intermediate competes with the unreacted hydrazine to attack the mono-hydrazone intermediate[3]. The Solution: Reverse the standard addition sequence. Instead of adding hydrazine to the diketone, add the 1,3-dicarbonyl compound dropwise to a diluted solution of hydrazine hydrate. This ensures hydrazine is always in a massive local excess, kinetically favoring mono-hydrazone formation and subsequent intramolecular cyclization over intermolecular dimerization[4].

Q2: My reaction mixture is turning dark brown/black, and NMR shows a loss of furan signals. How do I prevent furan ring degradation? Mechanistic Causality: The 5-methylfuran moiety is highly sensitive to strong Brønsted acids (e.g., HCl, H2SO4), which are traditionally used to catalyze pyrazole cyclization[5]. Acidic conditions protonate the furan oxygen, triggering an electrophilic ring-opening cascade that yields highly reactive diketone intermediates. These intermediates rapidly polymerize, causing the characteristic dark tar and destroying your starting material[6]. The Solution: Shift from strongly acidic conditions to neutral or mildly acidic conditions. Utilizing an enaminone precursor (e.g., 3-(dimethylamino)-1-(5-methylfuran-2-yl)prop-2-en-1-one) or an activated enol ether allows the cyclization with hydrazine to proceed efficiently in ethanol or toluene at reflux without requiring any acid catalyst[3][7].

Q3: The reaction stalls at the uncyclized hydrazone intermediate. How can I drive full ring closure without using harsh heating? Mechanistic Causality: The nucleophilic attack of the secondary nitrogen onto the remaining carbonyl/imine to form the 5-membered ring requires overcoming a kinetic barrier. In polar protic solvents (like ethanol), strong hydrogen bonding can stabilize the open-chain hydrazone, stalling the reaction[1]. The Solution: Switch to an aprotic dipolar solvent (like DMSO or toluene) which does not hydrogen-bond with the hydrazone, thus increasing the nucleophilicity of the nitrogen[1]. Alternatively, use a mild Lewis acid catalyst (like Cu(OTf)2 or catalytic iodine) which activates the carbonyl without degrading the acid-sensitive furan ring[7].

Section 3: Quantitative Optimization Data

To illustrate the impact of solvent and stoichiometry on the reaction profile, the following table summarizes the optimization data for the cyclization of 1-(5-methylfuran-2-yl)-3-oxopropanal with hydrazine.

Solvent	Catalyst / Additive	Hydrazine Eq.	Temp (°C)	Target Pyrazole Yield (%)	Azine Byproduct (%)	Furan Degradation (%)
Ethanol	HCl (1.0 eq)	1.0	78	22	15	> 50
Ethanol	None	1.0	78	65	28	< 2
Toluene	None	1.0	110	71	22	< 2
Toluene	None	1.5 (Reverse Add)*	110	94	< 2	< 2
DMSO	Catalytic I2	1.2	80	91	< 2	< 5

*Note: "Reverse Add" refers to the dropwise addition of the dicarbonyl precursor to the hydrazine solution.

Section 4: Field-Validated Experimental Protocol

To ensure a self-validating system, the following protocol utilizes the "reverse addition" technique in an aprotic solvent to maximize yield and minimize both azine formation and furan degradation.

Optimized Synthesis of 5-(5-methylfuran-2-yl)-1H-pyrazole

Step 1: Setup and Reagent Preparation

• Equip a 250 mL three-neck round-bottom flask with a magnetic stirrer, a reflux condenser, and a pressure-equalizing dropping funnel.

• Flush the system with inert Nitrogen (N2) gas to prevent oxidative side reactions.

• Charge the flask with Hydrazine hydrate (65% in water, 1.50 equivalents) and 50 mL of anhydrous Toluene.

Step 2: Reverse Addition (Kinetic Control)

• Dissolve the precursor, 1-(5-methylfuran-2-yl)-3-oxopropanal (1.00 equivalent, 10 mmol), in 30 mL of anhydrous Toluene. Transfer this solution to the dropping funnel.

• Heat the hydrazine/toluene mixture to 60 °C.

• Add the precursor solution dropwise over a period of 45-60 minutes. Crucial Causality: Slow addition ensures the local concentration of the precursor remains near zero, completely suppressing the intermolecular reaction that forms azines[4].

Step 3: Cyclization and Workup

• Once the addition is complete, raise the temperature to 110 °C (reflux) and stir for 2 hours. The aprotic nature of toluene accelerates the intramolecular ring closure[1].

• Monitor the reaction via TLC (Hexanes:EtOAc 7:3). The open-chain hydrazone intermediate should be fully consumed.

• Cool the mixture to room temperature. Wash the organic layer with distilled water (3 x 25 mL) to remove unreacted hydrazine and water-soluble impurities.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Step 4: Validation & Characterization Analyze the crude product via 1H NMR.

• Success Indicators: The preservation of the furan doublet signals at ~6.1 and ~6.6 ppm confirms the furan ring is intact.

• Purity Indicators: The absence of a singlet at ~8.5 ppm (characteristic of the azine CH=N) confirms successful suppression of dimerization.

• Note: In solution, the 3- and 5- tautomers of unsubstituted 1H-pyrazoles interconvert rapidly, which may broaden the pyrazole NH and CH signals during NMR acquisition[3].

References

• Title: Recent Advances in the Synthesis of Pyrazole Derivatives: A Review Source: MDPI URL: [Link]

• Title: Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review Source: PubMed Central (NIH) URL: [Link]

• Title: Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Process for the preparation of pyrazole and its derivatives Source: Google Patents URL

• Title: Pyrazole synthesis Source: Organic Chemistry Portal URL: [Link]

• Title: Furan ring opening–pyrrole ring closure: a new synthetic route to aryl(heteroaryl)-annulated pyrrolo[1,2-a][1,4]diazepines Source: RSC Publishing URL: [Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IL110461A - Process for the preparation of pyrazole and its derivatives - Google Patents [patents.google.com]
• 3. BJOC - Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism [beilstein-journals.org]
• 4. Use of activated enol ethers in the synthesis of pyrazoles: reactions with hydrazine and a study of pyrazole tautomerism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Furan ring opening–pyrrole ring closure: a new synthetic route to aryl(heteroaryl)-annulated pyrrolo[1,2-a][1,4]diazepines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Pyrazole synthesis [organic-chemistry.org]

HPLC method optimization for 5-(5-methylfuran-2-yl)-1H-pyrazole quantification

Welcome to the Technical Support Center for analytical method development. This guide is engineered for researchers and drug development professionals tasked with quantifying 5-(5-methylfuran-2-yl)-1H-pyrazole , a heterocyclic compound presenting unique chromatographic challenges due to its dual-ring system, potential for tautomerism, and pH-sensitive functional groups.

Rather than providing a generic template, this center is structured around the causality of chromatographic behavior, ensuring that every optimization step and troubleshooting remedy is grounded in fundamental physical chemistry.

Method Architecture & Optimization Workflow

The following logic tree dictates the lifecycle of our method development, from stationary phase selection through to cross-platform method transfer.

Workflow for the optimization, troubleshooting, and validation of pyrazole derivative HPLC methods.

Diagnostic Troubleshooting & FAQs

Q1: I am observing severe peak tailing for 5-(5-methylfuran-2-yl)-1H-pyrazole. How do I correct this?

• Causality: Tailing in nitrogen-containing heterocycles is predominantly caused by secondary ion-exchange interactions. The basic nitrogen on the pyrazole ring interacts with unreacted, acidic silanol groups ( −Si-OH ) on the silica stationary phase.

• Resolution: Lower the mobile phase pH to ~2.0 using 0.1% Trifluoroacetic acid (TFA). This serves a dual purpose: it fully protonates the pyrazole ring while simultaneously neutralizing the acidic silanols, shutting down the ion-exchange pathway[1]. Additionally, utilizing a highly endcapped column (e.g., Agilent Poroshell 120 EC-C18) physically blocks access to residual silanols.

Q2: The analyte peak appears artificially broad or split into a doublet, despite high column efficiency. What is happening?

• Causality: 1H-pyrazoles undergo annular tautomerism, where the amine proton rapidly exchanges between the two adjacent nitrogen atoms. If the rate of this tautomeric exchange is comparable to the chromatographic timescale, the detector captures a time-averaged mixture of tautomers, resulting in peak broadening or splitting.

• Resolution: Increase the column compartment temperature to 40°C. Elevating the thermal energy accelerates the tautomerization rate beyond the chromatographic timescale, coalescing the signal into a single, sharp, and highly efficient peak.

Q3: When transferring this method from our R&D UHPLC (Agilent 1290) to our QC HPLC (Waters Acquity H-Class), the retention times shift and resolution degrades. How do we fix this?

• Causality: This is a classic symptom of mismatched gradient delay volumes (dwell volumes) and extra-column dispersion between different instrument architectures. A UHPLC has a significantly smaller dwell volume, meaning the gradient reaches the column faster than on a standard HPLC[2].

• Resolution: Do not alter the validated method parameters. Instead, utilize instrument emulation software (e.g., Agilent ISET) to mimic the mixing behavior and delay volume of the target system during development, or manually program an injection delay (isocratic hold) on the HPLC to account for the dwell volume delta[3].

Self-Validating Experimental Protocol: ICH Q2(R1) Method Execution

To ensure absolute scientific integrity, this protocol is designed as a self-validating system . It embeds continuous quality checks that automatically halt the workflow if the system drifts out of specification, adhering strictly to ICH Q2(R1) guidelines[4].

Step 1: Mobile Phase Preparation & System Equilibration

• Action: Prepare Mobile Phase A (0.1% TFA in LC-MS grade Water) and Mobile Phase B (Acetonitrile). Filter through a 0.22 µm PTFE membrane and sonicate for 10 minutes.

• Causality: TFA acts as an ion-pairing agent to ensure sharp peak shapes for pyrazole derivatives[5]. Filtration removes particulates that cause pressure spikes, while sonication prevents outgassing in the pumps, which leads to baseline noise.

• Self-Validation Checkpoint: Monitor pump ripple. If pressure fluctuation exceeds 1%, re-purge the system before proceeding.

Step 2: System Suitability Testing (SST)

• Action: Inject the 100 µg/mL 5-(5-methylfuran-2-yl)-1H-pyrazole working standard six consecutive times.

• Causality: SST verifies that the resolution and reproducibility of the chromatographic system are adequate for the analysis to be done[4].

• Self-Validation Checkpoint: The sequence must automatically abort if the Relative Standard Deviation (RSD) of the peak area is > 2.0%, the USP Tailing Factor is > 1.5, or the Theoretical Plates ( N ) are < 2000.

Step 3: Calibration & Linearity Assessment

• Action: Inject calibration standards at 5 distinct concentration levels (e.g., 10, 25, 50, 100, and 150 µg/mL).

• Causality: Establishes the proportional relationship between detector response (peak area) and analyte concentration across the intended operational range[1].

• Self-Validation Checkpoint: The linear regression coefficient ( R2 ) must be ≥0.999 .

Step 4: Sample Analysis with Bracketing

• Action: Inject unknown samples. After every 10 sample injections, inject a mid-level calibration standard (Bracketing Standard).

• Causality: Bracketing ensures that no undetected instrumental drift (e.g., UV lamp degradation or column fouling) has occurred during the run.

• Self-Validation Checkpoint: If the bracketing standard deviates by more than ±2.0% from its theoretical value, all samples analyzed since the last passing standard are invalidated and must be re-run.

Quantitative Method Parameters & Validation Metrics

The following tables summarize the optimized parameters and the expected validation metrics for the quantification of 5-(5-methylfuran-2-yl)-1H-pyrazole, synthesized from established data on pyrazoline/pyrazole derivatives[1][5].

Table 1: Optimized Chromatographic Parameters

Parameter	Specification	Causality / Rationale
Column	Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm	Induces π−π interactions with the furan/pyrazole rings for enhanced selectivity.
Mobile Phase	A: 0.1% TFA in Water B: Acetonitrile	TFA suppresses silanol ionization and protonates the pyrazole nitrogen.
Elution Mode	Isocratic (40% A : 60% B)	Ensures baseline stability and simplifies cross-system method transfer.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns to maximize theoretical plates.
Temperature	40°C	Accelerates tautomeric exchange of the 1H-pyrazole, preventing peak splitting.
Detection	UV/PDA at 254 nm	Targets the extended conjugated π -system between the furan and pyrazole rings.

Table 2: ICH Q2(R1) Method Validation Summary

Validation Parameter	Target Metric	ICH Q2(R1) Acceptance Criteria
Linearity Range	10 – 150 µg/mL	R2≥0.999
Limit of Detection (LOD)	≤2.5 µg/mL	Signal-to-Noise ( S/N ) ratio ≥3:1
Limit of Quantitation (LOQ)	≤7.5 µg/mL	Signal-to-Noise ( S/N ) ratio ≥10:1
Method Precision (Repeatability)	RSD ≤1.5%	RSD ≤2.0% (based on 6 replicates)
Accuracy (Recovery)	98.5% – 101.5%	Mean recovery between 98.0% and 102.0%

References

• European Medicines Agency / ICH. "Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA." europa.eu. 4

• International Journal of Chemical and Pharmaceutical Analysis. "A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity." researchgate.net. 1

• ResearchGate. "A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized... Pyrazole..." researchgate.net. 5

• LCGC International / Agilent Technologies. "Universal Analytical Method Development for Various HPLC Systems." chromatographyonline.com. 2

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Reference Data & Comparative Studies

A Comparative Guide to the Toxicological Profiles of Furan- and Pyrazole-Containing Heterocycles

Introduction

Heterocyclic compounds form the structural backbone of a vast number of pharmaceuticals, agrochemicals, and materials. Their unique stereoelectronic properties make them indispensable scaffolds in modern medicinal chemistry. However, the inclusion of a heteroatom within a cyclic structure can also introduce specific toxicological liabilities. Among the most common five-membered rings are furan and pyrazole, each with a distinct and well-documented biological profile. This guide provides a comparative toxicological analysis of these two rings, with a specific focus on predicting the safety profile of the hybrid structure, 5-(5-methylfuran-2-yl)-1H-pyrazole.

The central thesis of this guide is that the toxicological profile of a hybrid molecule is not merely an additive property of its constituent parts but is dictated by the dominant toxicophore and its metabolic fate. In the case of furan-pyrazole hybrids, the furan moiety represents the primary structural alert for toxicity. This guide will dissect the mechanisms behind furan-induced toxicity, contrast it with the generally more benign profile of pyrazoles, and provide robust, validated experimental protocols for researchers to assess the toxicity of novel heterocyclic compounds.

Section 1: The Furan Moiety: A Known Structural Alert for Hepatotoxicity

The furan ring, while a valuable synthetic building block, is a well-established structural alert for toxicity, particularly hepatotoxicity and carcinogenicity.[1][2] The toxicity is not caused by the furan molecule itself but is a direct result of its metabolic activation in the liver.[3]

Mechanism of Metabolic Activation

The primary driver of furan toxicity is its bioactivation by cytochrome P450 enzymes, predominantly CYP2E1.[3] This enzymatic oxidation opens the furan ring to form a highly reactive α,β-unsaturated dialdehyde known as cis-2-butene-1,4-dial (BDA).[3]

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Caption: Metabolic activation of furan to a reactive metabolite. end_dot

This reactive metabolite, BDA, is a potent electrophile that readily forms covalent adducts with cellular nucleophiles, including amino acids in proteins and nitrogenous bases in DNA.[2] This binding disrupts cellular function, depletes glutathione (GSH) reserves, induces oxidative stress, and can lead to mitochondrial dysfunction and apoptosis.[3] The chronic liver injury and the subsequent regenerative cell proliferation are considered the primary drivers of furan's carcinogenic effects in animal models.[3]

The critical role of the unsaturated furan ring as the toxicophore has been demonstrated experimentally. When the furan ring of a toxic natural product, Diosbulbin B, was chemically reduced to a saturated tetrahydrofuran moiety, the resulting compound showed no observable liver damage in animal models.[2][4] This highlights that the specific electronic configuration of the furan ring is essential for its metabolic activation and subsequent toxicity.[4]

Section 2: The Pyrazole Moiety: A Privileged but Not Entirely Inert Scaffold

In stark contrast to furan, the pyrazole ring is widely regarded as a "privileged structure" in medicinal chemistry.[5] This five-membered heterocycle, containing two adjacent nitrogen atoms, is a core component of numerous approved drugs, including the anti-inflammatory celecoxib and the phosphodiesterase inhibitor sildenafil. Its popularity stems from its metabolic stability and its ability to act as a versatile scaffold for creating compounds with a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[5][6]

While generally considered to have a low toxicity profile, pyrazole derivatives are not entirely inert.[7][8] Specific toxicities can arise depending on the substitution pattern on the ring. For instance, some 1-methyl-1H-pyrazole-5-carboxamide derivatives, while showing no overt cytotoxicity in standard in vitro assays, were found to cause unexpected acute toxicity in mice due to the inhibition of mitochondrial respiration.[9] This underscores the importance of assessing mitochondrial toxicity specifically, rather than relying solely on general cytotoxicity assays.

The primary concerns with pyrazole-containing compounds often relate to off-target pharmacology, such as the inhibition of specific enzymes like alcohol dehydrogenase or cytochrome P450s, which can lead to drug-drug interactions, rather than direct cellular toxicity.

Section 3: Comparative Analysis and Predicted Profile of 5-(5-methylfuran-2-yl)-1H-pyrazole

When a furan ring and a pyrazole ring are combined in a single molecule like 5-(5-methylfuran-2-yl)-1H-pyrazole, the primary toxicological concern stems from the furan moiety. The key question for a toxicological assessment is whether the pyrazole portion of the molecule can modulate the metabolic activation of the furan ring.

The presence of the electron-rich pyrazole ring could potentially alter the electronic properties of the furan ring, but it is unlikely to prevent the fundamental CYP450-mediated oxidation. Therefore, the working hypothesis must be that the hybrid molecule retains the potential for furan-mediated, metabolism-dependent toxicity .

The following table summarizes the key toxicological distinctions between the two rings:

Feature	Furan Moiety	Pyrazole Moiety
Primary Toxicity Concern	Hepatotoxicity, Carcinogenicity[1]	Generally low; potential for off-target pharmacology or specific substituent-driven toxicity[7][9]
Mechanism	Metabolic activation to reactive cis-2-butene-1,4-dial (BDA)[3]	Varies; can include enzyme inhibition (e.g., PDEs, CYPs) or mitochondrial effects[7][9]
Metabolic Liability	High (Bioactivation)	Generally low (Metabolically stable)
Genotoxicity	Classified as a possible human carcinogen (Group 2B by IARC)[3]	Generally non-genotoxic, though specific derivatives should be tested
Status in Drug Design	Structural Alert (To be avoided or modified)	Privileged Scaffold (Widely used)[5]

Section 4: Experimental Protocols for Comparative Toxicity Assessment

To experimentally validate the toxicological profile of 5-(5-methylfuran-2-yl)-1H-pyrazole and similar heterocyclic compounds, a tiered, mechanism-based approach is required. The following protocols provide a robust framework for this assessment.

dot

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A Senior Application Scientist's Guide to the Industrial Synthesis of 5-(5-methylfuran-2-yl)-1H-pyrazole

The heterocyclic scaffold 5-(5-methylfuran-2-yl)-1H-pyrazole is a cornerstone intermediate in the synthesis of numerous active pharmaceutical ingredients (APIs). Its unique structural and electronic properties make it a privileged fragment in drug discovery, driving a consistent demand for its efficient and scalable production.[1][2][3] This guide provides an in-depth evaluation of the primary synthetic routes to this key intermediate, focusing on the critical parameters for industrial scalability: process efficiency, cost-effectiveness, safety, and environmental impact.

Strategic Disconnections: Two Paths to a Core Scaffold

The industrial synthesis of 5-(5-methylfuran-2-yl)-1H-pyrazole can be approached from two principal strategic disconnections. The choice between these routes has significant implications for starting material sourcing, process control, and overall economic viability.

• Route 1: Pyrazole Annulation onto a Furan Precursor. This is the most established and widely utilized strategy. It begins with a readily available furan derivative, typically 2-acetyl-5-methylfuran, and constructs the pyrazole ring in a subsequent step.

• Route 2: Furan Synthesis from a Pyrazole Precursor. This less common, convergent approach involves forming the furan ring onto a pre-functionalized pyrazole core. This is typically achieved via the Paal-Knorr furan synthesis from a pyrazole-containing 1,4-dicarbonyl compound.[4][5]

Route 1: Claisen-Schmidt Condensation and Cyclization

This classic and robust pathway is the workhorse for the industrial production of 5-(5-methylfuran-2-yl)-1H-pyrazole. The synthesis proceeds through two main stages: a Claisen-Schmidt condensation to form a 1,3-dicarbonyl equivalent, followed by a cyclocondensation reaction with hydrazine.[6][7]

Logical Workflow for Route 1

Caption: Synthetic pathway via Claisen-Schmidt condensation followed by pyrazole ring formation.

Expertise & Causality: Why This Route Excels

The preference for Route 1 in an industrial setting is rooted in several key advantages:

• Starting Material Accessibility: 2-Acetyl-5-methylfuran is a commercially available and relatively inexpensive starting material derived from furan chemistry.

• High-Yielding Transformations: Both the initial condensation and the final cyclization are typically high-yielding steps. The Claisen-Schmidt reaction, in particular, is a well-understood and optimized transformation.[1][7]

• Process Control: The reaction sequence is straightforward, allowing for robust process control. The intermediate, often an enaminone formed with dimethylformamide dimethyl acetal (DMF-DMA), can frequently be telescoped into the next step without isolation, significantly improving process throughput.

Trustworthiness: Self-Validating Protocols & Scalability Challenges

While robust, scaling this route requires careful consideration of specific hazards and operational parameters.

• Hydrazine Handling: Hydrazine is a highly toxic and potentially explosive reagent. Industrial-scale operations demand engineered controls, such as closed-system transfers and dedicated scrubber systems, to ensure operator safety and environmental protection.

• Byproduct Management: The cyclization step releases water and, depending on the formylating agent, byproducts like dimethylamine (from DMF-DMA). The process design must account for their efficient removal.

• Regioisomer Control: While the reaction of the 1,3-dicarbonyl equivalent with hydrazine is generally regioselective for the desired 5-substituted pyrazole, process impurities or side reactions can potentially lead to the formation of the 3-substituted isomer, necessitating stringent quality control.

Route 2: Paal-Knorr Furan Synthesis

This alternative route builds the furan ring onto a pyrazole scaffold. It relies on the acid-catalyzed cyclodehydration of a 1,4-diketone.[5][8]

Logical Workflow for Route 2

Caption: Synthetic pathway via Paal-Knorr furan synthesis from a pyrazole precursor.

Expertise & Causality: A Niche Approach

The Paal-Knorr route is less common for this specific target due to significant industrial hurdles:

• Precursor Complexity: The primary challenge is the multi-step and often low-yielding synthesis of the required pyrazole-containing 1,4-diketone. This front-loaded complexity makes the overall process less efficient and more costly.

• Harsh Reaction Conditions: The Paal-Knorr furan synthesis typically requires strong acids (e.g., sulfuric acid, polyphosphoric acid) or potent dehydrating agents (e.g., phosphorus pentoxide) at elevated temperatures.[8] These conditions necessitate specialized, corrosion-resistant reactors and can lead to charring and other side reactions, complicating purification.

Data-Driven Comparison for Industrial Scalability

Parameter	Route 1: Claisen-Schmidt / Cyclization	Route 2: Paal-Knorr Furan Synthesis
Overall Yield	Typically 70-85%	Highly variable, often <40%
Starting Material Cost	Low to moderate	High (due to complex pyrazole precursor)
Process Steps (Overall)	2-3 steps	4+ steps
Key Reagent Hazards	Hydrazine (high toxicity, explosive potential)	Strong acids (corrosive), P₂O₅ (highly reactive)
Reaction Conditions	Moderate temperatures, atmospheric pressure	High temperatures, strongly acidic/dehydrating
Purification	Crystallization or distillation often feasible	Often requires extensive chromatography
Industrial Precedent	High / Well-established	Low / Niche applications

Recommended Experimental Protocol (Route 1)

The following protocol is a representative, lab-scale procedure for the industrially preferred Route 1. Scale-up requires process safety reviews and optimization.

Step 1: Synthesis of 1-(5-methylfuran-2-yl)-3-(dimethylamino)prop-2-en-1-one

• To a suitable reactor charged with 2-acetyl-5-methylfuran (1.0 eq) and toluene (5 vol), add N,N-dimethylformamide dimethyl acetal (DMF-DMA, 1.2 eq).

• Heat the reaction mixture to 85-95 °C and maintain for 4-6 hours. Monitor reaction completion by a suitable in-process control (e.g., HPLC, GC).

• Upon completion, cool the mixture to 20-25 °C. The product can either be crystallized by adding an anti-solvent (e.g., heptane) or, more commonly for industrial efficiency, the solvent can be distilled off under vacuum and the crude residue telescoped directly into the next step.

Step 2: Synthesis of 5-(5-methylfuran-2-yl)-1H-pyrazole

• Dissolve the crude enaminone from Step 1 in a suitable solvent such as ethanol or isopropanol (5 vol).

• Carefully add hydrazine hydrate (1.1 eq, 64% aqueous solution) to the solution at ambient temperature. An exotherm is typically observed and should be controlled.

• Heat the mixture to reflux (approx. 80-85 °C) and maintain for 3-5 hours. Monitor for the disappearance of the intermediate by HPLC.

• Once the reaction is complete, cool the mixture to 0-5 °C to induce crystallization of the product.

• Isolate the solid product by filtration, wash the cake with cold solvent, and dry under vacuum at 50-60 °C to yield 5-(5-methylfuran-2-yl)-1H-pyrazole as a crystalline solid.

Conclusion

For the industrial-scale synthesis of 5-(5-methylfuran-2-yl)-1H-pyrazole, the Claisen-Schmidt condensation followed by cyclization (Route 1) is the unequivocally superior strategy. Its reliance on cheaper, more accessible starting materials, combined with higher overall yields and more manageable reaction conditions, provides a clear economic and operational advantage. While the handling of hydrazine necessitates stringent safety protocols, these are well-understood and manageable challenges in a modern chemical manufacturing environment. The Paal-Knorr approach (Route 2), while mechanistically elegant, is severely hampered by the complexity and cost of its starting materials, making it commercially unviable for large-scale production of this specific target.

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• Synthesis of Pyrazole Deriv
• Synthesis and structural characterization of novel pyrazoline deriv
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